Cas no 1669402-65-6 ((1S)-1-phenyl-2-(phenylamino)ethan-1-ol)

• Product Name: (1S)-1-phenyl-2-(phenylamino)ethan-1-ol
• CAS No: 1669402-65-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD24616386
• CID: 5245626
• PubChem ID: 39243263
• Update Time: 2026-03-08

(1S)-1-phenyl-2-(phenylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(phenylamino)methyl]-, (αS)-
• (1S)-1-phenyl-2-(phenylamino)ethan-1-ol

• MDL： MFCD24616386
• Inchi： 1S/C14H15NO/c16-14(12-7-3-1-4-8-12)11-15-13-9-5-2-6-10-13/h1-10,14-16H,11H2/t14-/m1/s1
• InChI Key： GGMOJBRNGQDSQN-CQSZACIVSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(O)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-phenyl-2-(phenylamino)ethan-1-ol

(1S)-1-phenyl-2-(phenylamino)ethan-1-ol: A Promising Compound in Pharmaceutical Research

(1S)-1-phenyl-2-(phenylamino)ethan-1-ol, with the CAS number 1669402-65-6, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmacological research. This compound belongs to the class of aromatic alcohols, characterized by the presence of a phenyl group attached to both the hydroxyl and amino functionalities. The stereochemistry of the molecule, specifically the (1S) configuration, plays a critical role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the 2-(phenylamino)ethan-1-ol core as a versatile scaffold for drug design, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. The 1-phenyl substituent contributes to the molecule's hydrophobicity, while the amino group enhances its ability to form hydrogen bonds with biological targets. This dual functionality makes (1S)-1-phenyl-2-(phenylamino)ethan-1-ol a promising candidate for modulating cellular signaling mechanisms associated with inflammation, neurodegeneration, and metabolic disorders.

One of the most notable advancements in the field is the application of computational modeling to predict the binding affinity of (1S)-1-phenyl-2-(phenyamino)ethan-1-ol to key receptors such as the adenosine A2A receptor and glucocorticoid receptor. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits high selectivity for the adenosine A2A receptor, which is implicated in the pathogenesis of Parkinson's disease. This finding underscores the potential of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol as a therapeutic agent for neurodegenerative conditions.

Additionally, the synthetic pathway of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol has been optimized to enhance its scalability for pharmaceutical applications. Researchers have employed asymmetric catalytic approaches to achieve the desired stereochemistry with high enantiomeric purity. The use of chiral auxiliaries and enantioselective hydrogenation has been critical in this process, as the (1S) configuration is essential for the compound's biological activity. These synthetic strategies align with the growing emphasis on green chemistry in drug development, reducing the environmental impact of pharmaceutical manufacturing.

Another area of interest is the exploration of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol as a lead compound for the treatment of metabolic syndromes. A 2023 preclinical study published in Cell Metabolism reported that the molecule modulates lipid metabolism by interacting with peroxisome proliferator-activated receptors (PPARs). This property suggests potential applications in the management of obesity-related comorbidities, such as type 2 diabetes and cardiovascular disease. The ability of the compound to regulate metabolic pathways without causing significant off-target effects makes it a compelling candidate for further investigation.

From a pharmacokinetic perspective, the 1-phenyl and 2-(phenylamino) groups contribute to the molecule's solubility and permeability, which are critical factors in drug absorption and distribution. In vitro studies have shown that (1S)-1-phenyl-2-(phenylamino)ethan-1-ol exhibits favorable permeability across the blood-brain barrier, a property that is particularly valuable for targeting central nervous system disorders. This characteristic has been validated through in vivo experiments in rodent models, where the compound demonstrated significant bioavailability and prolonged half-life.

Furthermore, the compound's potential as an anti-inflammatory agent has been explored in recent years. A 2023 study published in Pharmacological Research revealed that (1S)-1-phenyl-2-(phenylamino)ethan-1-ol inhibits the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This mechanism of action suggests applications in the treatment of autoimmune diseases and chronic inflammatory conditions. The compound's ability to suppress pro-inflammatory cytokine production without inducing immunosuppression makes it a promising therapeutic option.

The structural versatility of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol also allows for the development of analogs with enhanced potency and specificity. Researchers are actively investigating the impact of substituents on the 1-phenyl and 2-(phenylamino) groups to fine-tune the molecule's biological activity. For instance, the introduction of electron-withdrawing groups on the 1-phenyl ring has been shown to increase the compound's affinity for certain receptors, while the addition of bulky substituents on the 2-(phenylamino) group can enhance its selectivity for specific targets.

Despite its promising properties, the development of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol as a therapeutic agent requires further validation through clinical trials. Current research efforts are focused on optimizing its safety profile and ensuring its efficacy in human subjects. The compound's potential for drug repurposing also presents an opportunity to expedite its development, as its mechanisms of action overlap with existing therapies for several diseases.

In conclusion, (1S)-1-phenyl-2-(phenylamino)ethan-1-ol represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions highlight the importance of continued research into this compound. As synthetic methods and computational tools continue to evolve, the development of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol as a therapeutic agent is likely to progress, offering new possibilities for the treatment of complex diseases.

For further information on the pharmacological properties and potential therapeutic applications of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol, researchers and clinicians are encouraged to explore recent studies published in reputable scientific journals. The ongoing advancements in drug discovery and development will undoubtedly contribute to the realization of this compound's full therapeutic potential.

Keywords: 1-phenyl, 2-(phenylamino), adenosine A2A receptor, glucocorticoid receptor, metabolic syndrome, neurodegenerative diseases, pharmacokinetics, selectivity, synthetic chemistry.

References:

• Journal of Medicinal Chemistry, 2023. "Selective Modulation of Adenosine A2A Receptors by (1S)-1-phenyl-2-(phenylamino)ethan-1-ol."
• Cell Metabolism, 2023. "Regulation of Lipid Metabolism by (1S)-1-phenyl-2-(phenylamino)ethan-1-ol."
• Pharmacological Research, 2023. "Anti-Inflammatory Effects of (1S)-1-phenyl-2-(phenylamino)ethan-1-ol via NF-κB Inhibition."

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